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Compound of Interest

Compound Name: 3-Matida

Cat. No.: B1664605 Get Quote

Disclaimer: 3-MATIDA is a metabotropic glutamate mGlu1 receptor antagonist intended for

research use only.[1] This document provides guidance on its proper disposal. All procedures

must be conducted in accordance with local, state, and federal regulations. Always consult the

Safety Data Sheet (SDS) and your institution's Environmental Health and Safety (EHS)

department for specific requirements.

Proper disposal of 3-MATIDA is crucial to ensure the safety of laboratory personnel and to

prevent environmental contamination. The following procedures are based on established

safety protocols for hazardous chemical compounds.

Immediate Safety and Handling Precautions
Before handling 3-MATIDA, it is essential to be familiar with the following safety protocols to

minimize exposure and maintain a safe laboratory environment.
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Precaution Category Specific Recommendations

Personal Protective Equipment (PPE)

Wear protective nitrile gloves, a lab coat, and

chemical safety goggles. If there is a risk of

aerosol generation, a face shield is also

recommended.

Ventilation

Always handle the compound in a well-

ventilated area. For procedures that may

generate dust or aerosols, use a certified

chemical fume hood.

General Handling

Avoid breathing any dust, mist, or vapors.

Prevent contact with skin and eyes. Do not eat,

drink, or smoke in areas where the compound is

handled. Wash hands thoroughly after handling.

Storage
Store the compound in a secure, well-ventilated

place with the container tightly closed.[2]

Step-by-Step Disposal Protocol
The disposal of 3-MATIDA and associated waste must be managed in a manner that ensures

safety and regulatory compliance.

1. Waste Identification and Segregation:

Hazardous Waste Determination: 3-MATIDA is classified as a hazardous waste. Do not

dispose of it in regular trash or down the drain.[3]

Waste Segregation: Do not mix 3-MATIDA waste with other chemical waste streams unless

compatibility has been confirmed by your institution's EHS department.[4]

2. Waste Collection and Containment:

Solid Waste:

Place any unused or expired pure 3-MATIDA directly into a designated, clearly labeled

hazardous waste container.
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Collect contaminated consumables such as weighing paper, pipette tips, and gloves in a

separate, sealed plastic bag or container that is also labeled as hazardous waste.

Liquid Waste:

Collect all solutions containing 3-MATIDA in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Ensure containers are compatible with the chemical and are kept closed except when

adding waste.

Leave at least 10% of headspace in liquid waste containers to allow for vapor expansion.

Sharps Waste:

Any needles or other sharps contaminated with 3-MATIDA must be disposed of in a

designated sharps container.

3. Labeling and Storage of Waste:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("3-MATIDA"), and a description of the contents.

Store waste containers in a designated satellite accumulation area that is secure and away

from general laboratory traffic.

4. Final Disposal:

All waste streams containing 3-MATIDA must be disposed of as hazardous chemical waste.

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Ensure all waste containers are securely sealed and properly labeled according to

institutional and local regulations before collection.

Spill Cleanup Procedure
In the event of a 3-MATIDA spill, follow these procedures immediately:
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Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Wear Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE as outlined in the table above.

Containment: For liquid spills, use an absorbent material to contain the spill.

Clean-up: Carefully sweep or scoop up the absorbed material and place it into a designated

hazardous waste container. For solid spills, gently sweep the material to avoid creating dust

and place it in a sealed container.

Decontamination: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.

Experimental Workflow for Disposal
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Caption: Logical workflow for the proper disposal of 3-MATIDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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